Cas no 38380-89-1 (Benzene, 1-chloro-2-(cyclopropyloxy)-)

• Product Name: Benzene, 1-chloro-2-(cyclopropyloxy)-
• CAS No: 38380-89-1
• MF: C₉H₉ClO
• MW: 168.620161771774
• CID: 1489650
• PubChem ID: 21612018
• Update Time: 2025-04-21

Benzene, 1-chloro-2-(cyclopropyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-(cyclopropyloxy)-
• 1-Chloro-2-(cyclopropyloxy)benzene
• SCHEMBL9281104
• MB36032
• 38380-89-1
• DTXSID401298250
• 1-CHLORO-2-CYCLOPROPOXYBENZENE
• 1-Chloro-2-cyclopropoxy-benzene

• Inchi： 1S/C9H9ClO/c10-8-3-1-2-4-9(8)11-7-5-6-7/h1-4,7H,5-6H2
• InChI Key： XYSVICBBBFDAGW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1CC1

Computed Properties

• Exact Mass: 168.03427
• Monoisotopic Mass: 168.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23